Cichoridiol
Overview
Description
Cichoridiol is a natural product found in Cichorium intybus with data available.
Scientific Research Applications
Hypoglycemic and Hypolipidemic Properties
Cichorium intybus, from which Cichoridiol is derived, has been studied for its potential in treating diabetes mellitus. A study demonstrated its ability to reduce blood glucose, triglycerides, and cholesterol levels in diabetic rats without inducing insulin secretion from pancreatic beta-cells. This suggests its potential as a hypoglycemic and hypolipidemic agent in diabetes management (Pushparaj et al., 2007).
Alpha-Glucosidase Inhibitory Activity
Cichoridiol has been identified as a triterpenoid with significant alpha-glucosidase inhibitory activity. This property is crucial for managing postprandial hyperglycemia in diabetes patients, as it helps in slowing down carbohydrate digestion (Atta-ur-rahman et al., 2008).
Hepatoprotective Effects
A sesquiterpene glycoside from Cichorium intybus, related to Cichoridiol, demonstrated hepatoprotective activity against carbon tetrachloride-induced liver injury in rats. This suggests its potential for managing various liver disorders (Singh & Bigoniya, 2022).
Gut Microbiota and Nephropathy
A study on Cichorium intybus L. formula, which may include compounds like Cichoridiol, indicated its potential in treating hyperuricemic nephropathy. The research highlighted its role in altering gut microbiota, which could be instrumental in managing kidney dysfunction (Amatjan et al., 2023).
properties
CAS RN |
1011717-97-7 |
|---|---|
Product Name |
Cichoridiol |
Molecular Formula |
C30H50O2 |
Molecular Weight |
442.7 g/mol |
IUPAC Name |
(3S,4aR,6aR,6aR,6bR,8aS,10R,12R,12aR,14aR,14bR)-4,4,6a,6b,8a,12,14b-heptamethyl-11-methylidene-1,2,3,4a,5,6,6a,7,8,9,10,12,12a,13,14,14a-hexadecahydropicene-3,10-diol |
InChI |
InChI=1S/C30H50O2/c1-18-19(2)25-20-9-10-23-28(6)13-12-24(32)26(3,4)22(28)11-14-30(23,8)29(20,7)16-15-27(25,5)17-21(18)31/h19-25,31-32H,1,9-17H2,2-8H3/t19-,20+,21+,22-,23+,24-,25+,27-,28-,29+,30+/m0/s1 |
InChI Key |
BRSGFKGWKATOQT-KDQNFVFXSA-N |
Isomeric SMILES |
C[C@@H]1[C@@H]2[C@H]3CC[C@@H]4[C@]5(CC[C@@H](C([C@@H]5CC[C@]4([C@@]3(CC[C@]2(C[C@H](C1=C)O)C)C)C)(C)C)O)C |
SMILES |
CC1C2C3CCC4C5(CCC(C(C5CCC4(C3(CCC2(CC(C1=C)O)C)C)C)(C)C)O)C |
Canonical SMILES |
CC1C2C3CCC4C5(CCC(C(C5CCC4(C3(CCC2(CC(C1=C)O)C)C)C)(C)C)O)C |
synonyms |
18alpha,19beta-20(30)-taraxasten-3beta,21alpha-diol cichoridiol |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(2-Methoxyethyl)-4-[(6-Pyridin-4-Ylquinazolin-2-Yl)amino]benzamide](/img/structure/B1263992.png)
![4-(3,4-dihydro-2H-quinolin-1-ylsulfonyl)-N-[3-(dimethylamino)propyl]-N-(6-ethyl-1,3-benzothiazol-2-yl)benzamide](/img/structure/B1263993.png)
![N-[[1-(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl)-3-azetidinyl]methyl]-2,6-difluorobenzenesulfonamide](/img/structure/B1264004.png)
![2-[5-Phenoxy-4'-(trifluoromethyl)biphenyl-3-yl]pentanoic acid](/img/structure/B1264012.png)